Modulation of amyloid fibrillation of bovine β-lactoglobulin by selective methionine oxidation†
RSC Advances Pub Date: 2021-03-17 DOI: 10.1039/D0RA09060C
Abstract
Deposition of oxidation-modified proteins during normal aging and oxidative stress are directly associated with systemic amyloidoses. Methionine (Met) is believed to be one of the most readily oxidisable amino acid residues of protein. Bovine beta-lactoglobulin (β-lg), a model globular whey protein, has been presented as a subsequent paradigm for studies on protein aggregation and amyloid formation. Herein, we investigated the effect of t-butyl hydroperoxide (tBHP)-induced oxidation on structure, compactness and fibrillation propensity of β-lg at physiological pH. Notably, whey protein modification, specifically Met residues, plays an important role in the dairy industry during milk processing and lowering nutritional value and ultimately affecting their technological properties. Several bio-physical studies revealed enhanced structural flexibility and aggregation propensity of oxidised β-lg in a temperature dependent manner. A molecular docking study is used to predict possible interactions with tBHP and infers selective oxidation of methionine residues at 7, 24 and 107 positions. From our studies, it can be corroborated that specific orientations of Met residues directs the formation of a partially unfolded state susceptible to fibrillation with possible different cytotoxic effects. Our studies have greater implications in deciphering the underlying mechanism of different whey proteins encountering oxidative stress. Our findings are also important to elucidate the understanding of oxidation induced amyloid fibrillation of protein which may constitute a new route to pave the way for a modulatory role of oxidatively stressed proteins in neurological disorders.
Recommended Literature
- [1] Recent developments in the selective dispersion of single-walled carbon nanotubes using conjugated polymers
- [2] In situ chemical mapping of a lithium-ion battery using full-field hard X-ray spectroscopic imaging†
- [3] 55. The thermal decomposition of dialkyl alkylphosphonates: a new route to alkylphosphonic acids
- [4] Dithiocarbamates: a new class of carbonic anhydrase inhibitors. Crystallographic and kinetic investigations†
- [5] Defect clustering and local ordering in rare earth co-doped ceria
- [6] Modifications and extensions to an existing sequential scheme for determining fall-out nuclides in water
- [7] Investigation on the growth mechanism of SiC whiskers during microwave synthesis
- [8] Advancing fabrication and properties of three-dimensional graphene–alginate scaffolds for application in neural tissue engineering
- [9] Fe-Catalyzed reductive NO-bond cleavage – a route to the diastereoselective 1,4-aminohydroxylation of 1,3-dienes†
- [10] Synthesis and evaluation of the antioxidant activity of 3-pyrroline-2-ones: experimental and theoretical insights†
